1-[3-(Propan-2-yl)oxolan-2-yl]methanamine hydrochloride

• Molecular Formula: C8H18ClNO
• Molecular Weight: 179.69 g/mol
• IUPAC Name: (3-propan-2-yloxolan-2-yl)methanamine;hydrochloride
• InChI: InChI=1S/C8H17NO.ClH/c1-6(2)7-3-4-10-8(7)5-9;/h6-8H,3-5,9H2,1-2H3;1H
• InChI Key: RLQOIYORMFZOIG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCOC1CN.Cl

Description

1-[3-(Propan-2-yl)oxolan-2-yl]methanamine hydrochloride is a chemical compound with the molecular formula C8H18ClNO. It is known for its unique structure, which includes an oxolane ring substituted with a propan-2-yl group and a methanamine group.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[3-(Propan-2-yl)oxolan-2-yl]methanamine hydrochloride typically involves the reaction of oxolane derivatives with appropriate amine precursors under controlled conditions. The reaction is often carried out in the presence of a catalyst to facilitate the formation of the desired product. The hydrochloride salt is then formed by treating the free base with hydrochloric acid .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process includes steps such as purification through recrystallization or chromatography to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions: 1-[3-(Propan-2-yl)oxolan-2-yl]methanamine hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often altering its reactivity and properties.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are commonly employed.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

1-[3-(Propan-2-yl)oxolan-2-yl]methanamine hydrochloride has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[3-(Propan-2-yl)oxolan-2-yl]methanamine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

3-(Piperazin-1-yl)oxolan-2-one dihydrochloride: Another oxolane derivative with different substituents and properties.

(2-Chloropyridin-4-yl)methanamine hydrochloride: A compound with a similar methanamine group but different ring structure and substituents.

Uniqueness: 1-[3-(Propan-2-yl)oxolan-2-yl]methanamine hydrochloride is unique due to its specific substitution pattern on the oxolane ring, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for targeted research and applications .